Cas no 117390-06-4 (2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-
• CAS No: 117390-06-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4458971
• PubChem ID: 14041093
• Update Time: 2025-04-24

2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-
• Ozagrel-009-E
• Ozagrel Impurity 36
• 2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (2E)-
• Methyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate
• SCHEMBL1410815
• SMTNPMJQAAVKTN-VOTSOKGWSA-N
• 117390-06-4
• methyl (2E)-3-[4-(hydroxymethyl)phenyl]acrylate
• methyl (E)-3-[4-(hydroxymethyl)phenyl]prop-2-enoate
• CS-0435091
• (E)-methyl 3-(4-(hydroxymethyl)phenyl)acrylate
• 141286-90-0
• 4-(Hydroxymethyl)cinnamic acid methyl ester
• DB-179368

• Inchi： 1S/C11H12O3/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-7,12H,8H2,1H3/b7-6+
• InChI Key： SMTNPMJQAAVKTN-VOTSOKGWSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=C(CO)C=C1

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų